Cas no 13209-61-5 (Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI))

Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI) structure
13209-61-5 structure
Product Name:Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI)
CAS No:13209-61-5
MF:C23H34O5
MW:390.513067722321
CID:168768
PubChem ID:273946
Update Time:2025-04-19

Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI)
    • [(8R,9S,10S,13S,14S)-17-acetyloxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
    • (3alpha)-3,17-dihydroxy-pregn-5-en-20-one
    • 17alpha-diol-20-one
    • 17-Hydrody pregnenolone
    • 3,17-diacetoxy-androstan-7-one
    • 3ALPHA,17ALPHA-DIHYDROXYPREGN-5-ENE-20-ONE
    • 13209-61-5
    • NSC-119655
    • DTXSID90927530
    • MLS002706892
    • NSC119655
    • 7-oxoandrostane-3,17-diyl diacetate
    • SMR001574289
    • Inchi: 1S/C23H34O5/c1-13(24)27-16-7-9-22(3)15(11-16)12-19(26)21-17-5-6-20(28-14(2)25)23(17,4)10-8-18(21)22/h15-18,20-21H,5-12H2,1-4H3
    • InChI Key: ICLVBZVECAGRBZ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CCC2C1(C)CCC1C3(C)CCC(CC3CC(C12)=O)OC(C)=O

Computed Properties

  • Exact Mass: 390.24072
  • Monoisotopic Mass: 390.24062418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 687
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67
  • LogP: 4.07150
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